4,6,6-trimethyl-6H-1,3-thiazin-2-amine hydrochloride

• IUPAC Name: 4,6,6-trimethyl-1,3-thiazin-2-amine;hydrochloride
• InChI: InChI=1S/C7H12N2S.ClH/c1-5-4-7(2,3)10-6(8)9-5;/h4H,1-3H3,(H2,8,9);1H
• InChI Key: IARXRTJGUSYGCO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(SC(=N1)N)(C)C.Cl
• Molecular Formula: C7H13ClN2S
• DSSTOX Substance ID: DTXSID40183720
• Molecular Weight: 192.71 g/mol
• CAS RN: 2953-80-2

Description

Synthesis Analysis

The synthesis of thiazin derivatives, including compounds similar to "4,6,6-trimethyl-6H-1,3-thiazin-2-amine hydrochloride," typically involves one-pot three-component cyclocondensation reactions. These reactions use an amine precursor, a substituted benzaldehyde, and a mercaptocarboxylic acid, yielding compounds in moderate to good yields. The compounds are then characterized by various spectroscopic techniques such as 1H, 13C, 2D NMR, and GC/MS (Neves et al., 2019).

Molecular Structure Analysis

The molecular structure of thiazin derivatives is confirmed through detailed NMR and MS analyses. These structures often exhibit amine-imine tautomerism, which can significantly influence their chemical behavior and reactivity. The determination of the structure and basicity of these compounds has been studied, providing insight into their molecular geometry and electronic properties (Ignatova et al., 1976).

Chemical Reactions and Properties

Thiazin derivatives undergo various chemical reactions, including cyclocondensation, nucleophilic substitution, and isomerization. These reactions are influenced by the compound’s structure, particularly the presence of trimethyl groups and the thiazin core. Such chemical behavior lays the groundwork for synthesizing a wide range of derivatives with potential biological activities (Karimian et al., 2017).

Physical Properties Analysis

The physical properties of "this compound" derivatives, such as solubility, melting point, and crystal structure, are crucial for their application in chemical synthesis and drug formulation. These properties are determined through various analytical techniques, including X-ray diffraction and thermal analysis, providing essential information on the compound's stability and suitability for further application.

Chemical Properties Analysis

The chemical properties of thiazin derivatives, including acidity/basicity, reactivity towards nucleophiles, and electrophiles, are central to understanding their behavior in chemical reactions and biological systems. Studies have shown that the basicity of thiazin compounds correlates with their structure, influencing their interactions with biological targets and their overall reactivity (Ignatova et al., 1976).

Safety and Hazards

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